Cas no 61643-16-1 (4-Isoxazolecarboxamide, N-(3-chlorophenyl)-5-methyl-)

• Product Name: 4-Isoxazolecarboxamide, N-(3-chlorophenyl)-5-methyl-
• CAS No: 61643-16-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 471673
• PubChem ID: 7314720
• Update Time: 2025-04-19

4-Isoxazolecarboxamide, N-(3-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, N-(3-chlorophenyl)-5-methyl-
• N-(3-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• 61643-16-1
• N-(3-Chlorophenyl)-5-methylisoxazole-4-carboxamide
• AKOS027585578
• DTXSID40428522

• Inchi： 1S/C11H9ClN2O2/c1-7-10(6-13-16-7)11(15)14-9-4-2-3-8(12)5-9/h2-6H,1H3,(H,14,15)
• InChI Key： XIPMLCRYAAGNTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=NOC=1C)=O

Computed Properties

• Exact Mass: 236.03537
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13